Cas no 1506478-27-8 (4-(furan-2-yl)methylpyrrolidin-3-ol)

• Product Name: 4-(furan-2-yl)methylpyrrolidin-3-ol
• CAS No: 1506478-27-8
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6030979
• PubChem ID: 83480731
• Update Time: 2025-11-01

4-(furan-2-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(furan-2-yl)methylpyrrolidin-3-ol
• EN300-1635088
• 1506478-27-8
• 4-[(furan-2-yl)methyl]pyrrolidin-3-ol

• Inchi： 1S/C9H13NO2/c11-9-6-10-5-7(9)4-8-2-1-3-12-8/h1-3,7,9-11H,4-6H2
• InChI Key： JAGWFSUCVTWHIO-UHFFFAOYSA-N
• SMILES： OC1CNCC1CC1=CC=CO1

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 45.4Ų

Additional information on 4-(furan-2-yl)methylpyrrolidin-3-ol

Comprehensive Overview of 4-(furan-2-yl)methylpyrrolidin-3-ol (CAS No. 1506478-27-8): Properties, Applications, and Research Insights

4-(furan-2-yl)methylpyrrolidin-3-ol (CAS No. 1506478-27-8) is a heterocyclic organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a furan ring with a pyrrolidine scaffold, offering versatile reactivity for drug discovery and material science applications. This article explores its synthesis, physicochemical properties, and potential industrial relevance while addressing trending queries like "furan derivatives in drug design" and "pyrrolidine-based bioactive molecules."

The compound's IUPAC name, 4-[(furan-2-yl)methyl]pyrrolidin-3-ol, reflects its bifunctional nature—a hydroxyl group at the 3-position of pyrrolidine and a furan-2-ylmethyl substituent at the 4-position. Recent studies highlight its role as a precursor for N-heterocyclic building blocks, particularly in developing central nervous system (CNS) modulators and antimicrobial agents. Researchers are investigating its hydrogen-bonding capacity, which could influence molecular recognition in enzyme inhibition.

From a synthetic chemistry perspective, 1506478-27-8 exemplifies modern trends in green chemistry. Its production often involves catalytic methods like reductive amination or multicomponent reactions, aligning with industry demands for sustainable processes. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, with the compound showing stability under standard storage conditions (room temperature, inert atmosphere).

The pharmacological potential of 4-(furan-2-yl)methylpyrrolidin-3-ol relates to its structural similarity to bioactive alkaloids. Computational studies suggest its molecular docking compatibility with neurological targets, sparking interest in neurodegenerative disease research. Meanwhile, material scientists explore its use in conductive polymers, leveraging the electron-rich furan moiety for organic electronics applications.

Regulatory and safety profiles indicate that this compound requires standard laboratory handling precautions (gloves, ventilation). It's classified as non-hazardous under normal use conditions, though comprehensive toxicological studies remain ongoing. The scientific community continues to investigate its structure-activity relationships (SAR), particularly how the hydroxyl group and furan substitution influence biological interactions.

Market analysts note growing demand for specialized heterocyclic intermediates like 1506478-27-8, driven by pharmaceutical R&D investments. Patent literature reveals its inclusion in novel kinase inhibitor formulations and antiviral compound libraries. As synthetic methodologies advance, expect broader adoption in high-throughput screening programs and medicinal chemistry optimization campaigns.

Environmental considerations position 4-(furan-2-yl)methylpyrrolidin-3-ol as a candidate for biodegradable chemical synthesis. Its furan component derives from renewable biomass, appealing to industries pursuing carbon-neutral production. Lifecycle assessments are underway to evaluate its environmental persistence and ecotoxicological impacts—a critical factor given increasing regulatory focus on green pharmaceuticals.

Future research directions may explore its chiral separation (the compound exists as enantiomers) for asymmetric synthesis applications. The 3D molecular conformation also warrants investigation via X-ray crystallography to elucidate solid-state packing behavior. Such data could inform the design of co-crystals for improved solubility profiles—a key challenge in formulation science.

For researchers sourcing this material, technical specifications typically include ≥95% purity (HPLC), with suppliers offering custom derivatization services. Storage recommendations emphasize protection from moisture and oxidation. As interest grows in fused heterocycle therapeutics, 1506478-27-8 represents a strategic intermediate bridging traditional organic chemistry with cutting-edge precision medicine development.